Cas no 1447603-91-9 ((7AS)-6-AMINOTETRAHYDROPYRROLO[1,2-C]OXAZOL-3(1H)-ONE)

• Product Name: (7AS)-6-AMINOTETRAHYDROPYRROLO[1,2-C]OXAZOL-3(1H)-ONE
• CAS No: 1447603-91-9
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 5150979
• Update Time: 2025-08-02

(7AS)-6-AMINOTETRAHYDROPYRROLO[1,2-C]OXAZOL-3(1H)-ONE Chemical and Physical Properties

Names and Identifiers

• (7AS)-6-AMINOTETRAHYDROPYRROLO[1,2-C]OXAZOL-3(1H)-ONE

• Inchi： 1S/C6H10N2O2/c7-4-1-5-3-10-6(9)8(5)2-4/h4-5H,1-3,7H2/t4?,5-/m0/s1
• InChI Key： HPLPQDXNWBGCFI-AKGZTFGVSA-N
• SMILES： O1C[C@]2([H])CC(N)CN2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on (7AS)-6-AMINOTETRAHYDROPYRROLO[1,2-C]OXAZOL-3(1H)-ONE

Comprehensive Overview of (7AS)-6-AMINOTETRAHYDROPYRROLO[1,2-C]OXAZOL-3(1H)-ONE (CAS No. 1447603-91-9)

The compound (7AS)-6-AMINOTETRAHYDROPYRROLO[1,2-C]OXAZOL-3(1H)-ONE, with the CAS number 1447603-91-9, is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a fused pyrrolo-oxazole ring system, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive intermediate or as a precursor for synthesizing more complex molecules.

In recent years, the demand for novel heterocyclic compounds like (7AS)-6-AMINOTETRAHYDROPYRROLO[1,2-C]OXAZOL-3(1H)-ONE has surged due to their versatility in medicinal chemistry. This compound is often explored for its potential role in modulating enzyme activity or as a building block for small-molecule therapeutics. Its amino-functionalized structure allows for further derivatization, making it a key candidate for structure-activity relationship (SAR) studies.

The synthesis of 1447603-91-9 typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as asymmetric synthesis are often employed to achieve the desired stereochemistry, particularly the (7AS) configuration. The compound's purity and stability are critical factors, especially when used in high-throughput screening or as a reference standard in analytical laboratories.

From a commercial perspective, (7AS)-6-AMINOTETRAHYDROPYRROLO[1,2-C]OXAZOL-3(1H)-ONE is supplied by several specialty chemical manufacturers. Its pricing and availability are influenced by factors such as scale of production, regulatory compliance, and custom synthesis requirements. Researchers frequently search for suppliers offering high-purity grades or GMP-compliant batches for preclinical studies.

In the context of drug discovery trends, this compound aligns with the growing interest in targeted therapies and precision medicine. Its structural features are compatible with fragment-based drug design, a strategy gaining traction in the pharmaceutical industry. Additionally, its potential applications in neurological disorders and metabolic diseases are areas of active investigation, reflecting broader biomedical research priorities.

Analytical characterization of CAS 1447603-91-9 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure accurate identification and quantification, which are essential for quality control in both research and industrial settings. The compound's solubility, stability under various conditions, and compatibility with biological assays are also frequently evaluated.

As the scientific community continues to explore heterocyclic chemistry, compounds like (7AS)-6-AMINOTETRAHYDROPYRROLO[1,2-C]OXAZOL-3(1H)-ONE remain at the forefront of innovation. Their role in advancing therapeutic development and chemical biology underscores the importance of ongoing research and collaboration across disciplines.